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Compound of Interest

Compound Name: DL-Tyrosine-d7

Cat. No.: B160622 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of DL-
Tyrosine-d7, a deuterated isotopologue of the amino acid tyrosine. While DL-Tyrosine and its

deuterated forms are not generally classified as hazardous materials, adherence to good

laboratory practices and local regulations is essential.[1][2][3]

Essential Safety and Handling Precautions
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn. This includes, but is not limited to, safety glasses with side shields, chemical-

resistant gloves, and a lab coat.[1] If there is a risk of generating dust, respiratory protection

should also be used.[2][3] Work should be conducted in a well-ventilated area, and eyewash

stations and safety showers should be readily accessible.[1][4]

Quantitative Data and Physical Properties
For safe handling and disposal, it is useful to be aware of the physical and chemical properties

of the substance.
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Property Data

CAS Number 556-03-6 (for DL-Tyrosine)

Appearance White to off-white crystalline powder

Solubility Soluble in water

Stability Stable under normal conditions

Hazard Classification Not classified as a hazardous substance

Note: The CAS number provided is for the non-deuterated form, DL-Tyrosine. Data is based on

available Safety Data Sheets for DL-Tyrosine and its isotopologues.

Step-by-Step Disposal Protocol
The recommended method for the disposal of DL-Tyrosine-d7 is through a licensed

professional waste disposal service.[5][6] This ensures that the material is managed in an

environmentally responsible and compliant manner.

Containment: Unused or waste DL-Tyrosine-d7 should be stored in its original or a suitable,

tightly sealed container to prevent accidental release.[6]

Labeling: The container must be clearly and accurately labeled as "Waste DL-Tyrosine-d7".

This prevents accidental mixing with other chemical waste streams.[6]

Segregation: Do not mix DL-Tyrosine-d7 waste with other chemical waste unless explicitly

permitted by your institution's waste management plan.[6]

Professional Disposal: Arrange for the collection of the waste by a licensed professional

waste disposal service. Provide them with the Safety Data Sheet (SDS) for the product.

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Ensure Adequate Ventilation: Ventilate the area of the spill.[6]
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Contain the Spill: Prevent the spilled material from entering drains, sewers, or waterways.[2]

[6]

Clean-up: Carefully sweep or scoop up the spilled material, avoiding the generation of dust,

and place it into a suitable, labeled container for disposal.[1][4][6]

Decontaminate: Clean the spill area thoroughly.

Personal Protection: Wear appropriate PPE during the entire clean-up process.

Experimental Protocols
Disposal procedures are operational and do not involve experimental protocols. Therefore, this

section is not applicable.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of DL-
Tyrosine-d7.
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Caption: Decision workflow for the safe disposal of DL-Tyrosine-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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